1-[2-(3-butoxyphenoxy)ethyl]-4-methylpiperazine hydrochloride

• IUPAC Name: 1-[2-(3-butoxyphenoxy)ethyl]-4-methylpiperazine;hydrochloride
• InChI: InChI=1S/C17H28N2O2.ClH/c1-3-4-13-20-16-6-5-7-17(15-16)21-14-12-19-10-8-18(2)9-11-19;/h5-7,15H,3-4,8-14H2,1-2H3;1H
• InChI Key: YOEWWWJJSKRAPW-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC(=CC=C1)OCCN2CCN(CC2)C.Cl
• Molecular Formula: C17H29ClN2O2
• Molecular Weight: 328.9 g/mol

Description

1-[2-(3-butoxyphenoxy)ethyl]-4-methylpiperazine hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as Boc-Pip or BMIPP, and it is a piperazine derivative that has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Boc-Pip is not fully understood, but it is thought to involve modulation of various signaling pathways in cells. This compound has been shown to interact with a variety of proteins, including ion channels, enzymes, and receptors, which may contribute to its effects on cellular function.
Biochemical and Physiological Effects:
Boc-Pip has been shown to have a range of biochemical and physiological effects, including modulation of neurotransmitter release, vasodilation, and inhibition of cancer cell growth. This compound has also been shown to have antioxidant properties, which may contribute to its protective effects against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Boc-Pip in lab experiments is its well-characterized pharmacological profile. This compound has been extensively studied and its effects on various systems are well understood. However, one limitation of using Boc-Pip is its relatively low potency compared to other compounds, which may require higher concentrations to achieve desired effects.

Future Directions

There are several potential future directions for research on Boc-Pip. One area of interest is the development of more potent derivatives of this compound, which may have improved efficacy in various systems. Additionally, further studies are needed to fully elucidate the mechanism of action of Boc-Pip and its effects on various signaling pathways. Finally, there is potential for the development of Boc-Pip as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders.

Scientific Research Applications

Boc-Pip has been used in a variety of scientific research applications, including studies on the central nervous system, cardiovascular system, and cancer. This compound has been shown to have a range of effects on these systems, including modulation of neurotransmitter release, vasodilation, and inhibition of cancer cell growth.